Cas no 2161456-66-0 (4-(1-methylcyclopentyl)methylpyrrolidin-3-ol)

• Product Name: 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol
• CAS No: 2161456-66-0
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5907234
• PubChem ID: 165590043
• Update Time: 2025-10-29

4-(1-methylcyclopentyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol
• EN300-1637722
• 2161456-66-0
• 4-[(1-methylcyclopentyl)methyl]pyrrolidin-3-ol

• Inchi： 1S/C11H21NO/c1-11(4-2-3-5-11)6-9-7-12-8-10(9)13/h9-10,12-13H,2-8H2,1H3
• InChI Key： DRQQXJLRVFTWMG-UHFFFAOYSA-N
• SMILES： OC1CNCC1CC1(C)CCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol

Comprehensive Guide to 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol (CAS No. 2161456-66-0): Properties, Applications, and Market Insights

4-(1-methylcyclopentyl)methylpyrrolidin-3-ol (CAS No. 2161456-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine structure with a methylcyclopentyl substitution, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it particularly valuable in drug discovery and material science applications.

The growing interest in 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol is evident from the increasing number of research publications and patent filings related to this compound. Researchers are particularly intrigued by its potential as a building block for central nervous system (CNS) targeting molecules, given its ability to cross the blood-brain barrier. The compound's hydroxyl group at the 3-position and the methylcyclopentyl moiety contribute to its unique physicochemical properties, including solubility and stability profiles that are highly desirable in medicinal chemistry.

Recent advancements in synthetic methodologies have made 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol more accessible to researchers. The compound's synthesis typically involves multi-step organic transformations, with key steps including cyclization reactions and stereoselective reductions. These synthetic routes have been optimized to improve yields and purity, addressing one of the most common search queries among chemists working with this compound. The availability of high-purity 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol has opened new possibilities in structure-activity relationship studies.

From an application perspective, 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol has shown promise in the development of novel neuromodulators and receptor-targeting agents. Its structural features resemble those of several clinically important compounds, making it a valuable scaffold for medicinal chemistry. The compound's potential in addressing current healthcare challenges, such as neurodegenerative disorders and chronic pain management, aligns with trending research topics in the pharmaceutical industry.

The market for 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol has seen steady growth, driven by increasing R&D investments in specialty chemicals. Suppliers and manufacturers are responding to the demand by offering the compound in various quantities and purity grades, from milligram-scale for research to kilogram quantities for preclinical development. This availability has made it easier for researchers to explore the compound's full potential without facing supply chain constraints.

Quality control and characterization of 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol remain critical aspects for researchers. Advanced analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry, are routinely employed to verify the compound's identity and purity. These quality assurance measures address another common concern among scientists searching for reliable sources of this specialty chemical.

Looking ahead, the future of 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol appears promising, with potential applications extending beyond pharmaceuticals. Researchers are exploring its use in advanced material science and catalysis, where its unique structural features could offer advantages in designing novel functional materials. The compound's versatility continues to make it a subject of interest in both academic and industrial research settings.

For researchers working with 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be observed when handling this compound. Storage recommendations typically include cool, dry conditions and protection from light to ensure long-term stability, addressing practical questions frequently searched by laboratory personnel.

The scientific community continues to uncover new aspects of 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol's chemistry and applications. Recent studies have focused on its stereochemical properties and how different enantiomers might exhibit varying biological activities. This depth of investigation reflects the compound's importance in modern chemical research and its potential to contribute to significant scientific advancements.

In conclusion, 4-(1-methylcyclopentyl)methylpyrrolidin-3-ol (CAS No. 2161456-66-0) represents a fascinating example of how specialized organic compounds can drive innovation across multiple scientific disciplines. Its unique structural features, combined with its growing range of applications, ensure that this compound will remain at the forefront of chemical research for years to come.